1,3-dimethyl-2,4-dioxo-N-(thiophen-2-ylmethyl)-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: 1,3-dimethyl-2,4-dioxo-N-(thiophen-2-ylmethyl)thieno[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C14H13N3O3S2/c1-16-12(19)9-6-10(22-13(9)17(2)14(16)20)11(18)15-7-8-4-3-5-21-8/h3-6H,7H2,1-2H3,(H,15,18)
• InChI Key: PWCNABBFARDTGU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(S2)C(=O)NCC3=CC=CS3)C(=O)N(C1=O)C
• Molecular Formula: C14H13N3O3S2
• Molecular Weight: 335.4 g/mol

Description

The compound “1,3-dimethyl-2,4-dioxo-N-(thiophen-2-ylmethyl)-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide” is a complex organic molecule. It is a derivative of thiophene, a five-membered heterocyclic compound containing a sulfur atom. Thiophene derivatives are known to possess a wide range of therapeutic properties and have diverse applications in medicinal chemistry and material science.

Scientific Research Applications

Synthesis and Chemical Reactions

This compound has been a focus in the synthesis of various heterocyclic compounds due to its potential as an intermediate in chemical reactions. For example, it has been involved in the investigation of reactions with iso(and isothio)cyanates under microwave irradiation, leading to the synthesis of thieno[2,3-d]pyrimidines derivatives. Such reactions have proven to be efficient in generating a diverse set of compounds, potentially useful in various pharmaceutical applications (Davoodnia et al., 2009).

Antimicrobial Activity

Research into the antimicrobial properties of thieno[2,3-d]pyrimidine derivatives, including those similar to the compound , has shown promising results. Certain derivatives have demonstrated significant activity against strains like Proteus vulgaris and Pseudomonas aeruginosa, surpassing even some reference drugs in effectiveness (Kolisnyk et al., 2015).

Potential in Drug Development

The modification and functionalization of the thieno[2,3-d]pyrimidinedione core, of which this compound could be a derivative, have been explored for their potential in developing new pharmacologically active molecules. Techniques for late-stage functionalization have been developed to access highly substituted scaffolds, which are significant for their potential bioavailability and therapeutic application (O'Rourke et al., 2018).

Material Science Applications

Moreover, the compound and its derivatives have found applications in material science, such as the development of new polyamides and polyimides. These materials, derived from similar structural cores, exhibit remarkable thermal stability and solubility properties, making them suitable for high-performance applications (Yang & Lin, 1995).